![molecular formula C13H17NOS B4734372 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine](/img/structure/B4734372.png)
1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine
Overview
Description
1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine, also known as ECPP, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the pyrrolidine family, which is known for its diverse biological activities. ECPP has been synthesized and studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine is not fully understood, but it is thought to involve the formation of a reversible covalent bond between the carbonothioyl group of 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine and a nucleophilic amino acid residue on the target protein. This binding can alter the conformation and function of the protein, allowing for the study of protein-protein interactions.
Biochemical and Physiological Effects
1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has been shown to have minimal toxicity and is generally well-tolerated in laboratory animals. It has been shown to have a low affinity for binding to plasma proteins, which can be advantageous for certain applications. 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It has a high binding affinity for proteins, which can be useful for studying protein-protein interactions. 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has also been shown to be stable under a wide range of conditions. However, one limitation of 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine is that it may not be suitable for all protein targets, as it requires a nucleophilic amino acid residue for binding.
Future Directions
There are several potential future directions for research on 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine. One area of interest is the development of new synthetic methods for 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine and related compounds. Another area of interest is the use of 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine as a tool for studying protein-protein interactions in living cells. Additionally, 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine could be studied for its potential therapeutic applications, such as for the treatment of inflammation and pain.
Scientific Research Applications
1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying protein-protein interactions. 1-[(4-ethoxyphenyl)carbonothioyl]pyrrolidine has been shown to bind to proteins in a reversible manner, which can be useful for studying protein function and interactions.
properties
IUPAC Name |
(4-ethoxyphenyl)-pyrrolidin-1-ylmethanethione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NOS/c1-2-15-12-7-5-11(6-8-12)13(16)14-9-3-4-10-14/h5-8H,2-4,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEMTVQWOBCSJQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=S)N2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxyphenyl)(pyrrolidin-1-yl)methanethione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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